N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-4-methoxybenzamide
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Description
N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-4-methoxybenzamide, commonly known as DMAB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. DMAB is a member of the pyrimidine-based amides family, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral properties.
Scientific Research Applications
Nonlinear Optical Materials
N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-4-methoxybenzamide: (referred to as DSDNS) has been investigated for its nonlinear optical (NLO) properties. Here’s why it matters:
- Synthesis and Crystal Growth : DSDNS is synthesized via Knoevenagel condensation followed by metathesization reactions. Single crystals of DSDNS are grown using the low-temperature slow evaporation solution technique (SEST) from a methanol–acetonitrile medium .
- Crystal Structure : The crystal structure of DSDNS is monoclinic (space group C2/c) as confirmed by single crystal X-ray diffraction (SXRD). It exhibits positive photoconductivity and stability up to 273 °C .
- Optical Properties : DSDNS displays 90% optical transmittance with a cut-off wavelength (λmax) at 520 nm and a bandgap of 2.39 eV. Its luminescence properties suggest potential for white light applications .
- Third-Order NLO Properties : Z-scan studies reveal promising third-order NLO properties, making DSDNS suitable for designing nonlinear optical devices and optical limiters .
Ultrafast Communication Technologies
Organic nonlinear optical crystals like DSDNS are of interest in ultrafast communication systems due to their high optical susceptibilities and ultra-fast response times . These materials can enhance integrated photonics and data transmission.
Terahertz (THz) Wave Generation
DSDNS has been studied for its THz properties. Researchers have explored its refraction, absorption in the terahertz range, and its potential for THz wave generation . THz waves find applications in imaging, spectroscopy, and communication.
Laser Damage Threshold Studies
DSDNS exhibits high tolerance against laser damage (19.4 GW/cm² at 1064 nm). This property is crucial for laser protection and optical devices operating at high intensities .
Integrated Photonics Systems
Given its unique properties, DSDNS may play a role in integrated photonics systems, where efficient light manipulation and transmission are essential .
properties
IUPAC Name |
N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3/c1-19(2)13-12(9-16-15(18-13)22-4)17-14(20)10-5-7-11(21-3)8-6-10/h5-9H,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGVVWDRQWWATHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)C2=CC=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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